1,3,5-Tribromo-1,2,4-triazole

• IUPAC Name: 1,3,5-tribromo-1,2,4-triazole
• InChI: InChI=1S/C2Br3N3/c3-1-6-2(4)8(5)7-1
• InChI Key: OYCZMXMBFKVLGH-UHFFFAOYSA-N
• Canonical SMILES: C1(=NN(C(=N1)Br)Br)Br
• Molecular Formula: C2Br3N3
• Molecular Weight: 305.75 g/mol

Description

1,3,5-Tribromo-1,2,4-triazole is a useful research compound. Its molecular formula is C2Br3N3 and its molecular weight is 305.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Solvothermal Ligand Reactions and Photoluminescence

  It is used in studying solvothermal ligand reactions, network topologies, and the photoluminescence properties of metal complexes (Jie‐Peng Zhang et al., 2005).

• Drug Discovery

  The compound plays a role in drug discovery for lead finding, proteomics, and DNA research (H. Kolb & K. B. Sharpless, 2003).

• Therapeutic Applications

  It has potential therapeutic applications in areas such as antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities (M. Matin et al., 2022).

• Pharmacological Applications

  1,2,3-triazoles, a closely related group, are used as lead structures in the discovery of various drug molecules, indicating the potential of triazoles in pharmacology (Divya Dheer et al., 2017).

• Supramolecular Interactions

  1,2,3-triazoles, which are similar in structure, are used in anion recognition, catalysis, and photochemistry, suggesting diverse functional applications of triazoles (B. Schulze & U. Schubert, 2014).

• Development of New Drugs

  Derivatives of 1,3,5-Tribromo-1,2,4-triazole are being developed for drugs with anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, and antiviral properties (V. Ferreira et al., 2013).

• Biological Activity in Pharmacy and Agrochemistry

  1,2,4-triazole-3-thione derivatives are used in fields like pharmacy, agrochemistry, and photography due to their biological activity (O. M. Holovko-Kamoshenkova et al., 2020).

• Biomedical Applications

  It provides access to a new class of biologically active heterocyclic compounds for biomedical applications (S. Riyadh & S. M. Gomha, 2020).

• Chemical Research Applications

  The synthesis of 1,3,5-trisubstituted 1,2,4-triazole derivatives using triethylamine as a base is useful in chemical research (Li-Ya Wang et al., 2011).

• Antimicrobial and Antiviral Activity

  1,2,4-triazole derivatives demonstrate antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities (M. V. Ohloblina, 2022).

• Diverse Pharmacological Effects

  Drugs based on 1,2,4-triazole exhibit antifungal, antidepressant, anticancer, cardio- and hepatoprotective properties (Kaplaushenko Tm et al., 2016).

• Synthesis of Biologically Relevant Compounds

  The synthesis of biologically relevant 1,2,3- and 1,3,4-triazoles indicates the importance of triazoles in biological and medicinal chemistry (Lori Gonnet et al., 2021).

• Pharmacophoric Groups

  1,2,3-triazoles participate in important binding interactions with biological targets and maintain a good pharmacokinetic profile, which may extend to similar compounds like this compound (A. Massarotti et al., 2014).

• Potential Medical Applications

  The synthesized compounds based on triazoles have potential medical applications due to their solubility in organic solvents (O. A. Bihdan & V. Parchenko, 2018).

• Rapid Synthesis Method

  An efficient synthesis method for 1,3,5-substituted 1,2,4-triazoles indicates its accessibility for various applications (G. Castanedo et al., 2011).

• Explosive Compounds with Detonation Properties

  High-density energetic salts of certain triazole derivatives have promising properties as explosive compounds (Venugopal Thottempudi & J. Shreeve, 2011).

• Electrochemical Synthesis Method

  An electrochemical multicomponent annulation for synthesizing 1,3,5-trisubstituted 1,2,4-triazoles provides an environmentally friendly approach to synthesis (Z. Zhao et al., 2021).